SUN 1334H
SUN 1334H
SUN 1334H is a potent, orally active, highly selective H1 receptor antagonist, with Ki of 9.7 nM.
Brand Name:
Vulcanchem
CAS No.:
607736-84-5
VCID:
VC0007106
InChI:
InChI=1S/C23H26F2N2O3.2ClH/c24-20-7-3-18(4-8-20)23(19-5-9-21(25)10-6-19)27-14-12-26(13-15-27)11-1-2-16-30-17-22(28)29;;/h1-10,23H,11-17H2,(H,28,29);2*1H/b2-1+;;
SMILES:
C1CN(CCN1CC=CCOCC(=O)O)C(C2=CC=C(C=C2)F)C3=CC=C(C=C3)F.Cl.Cl
Molecular Formula:
C₂₃H₂₈Cl₂F₂N₂O₃
Molecular Weight:
489.38
SUN 1334H
CAS No.: 607736-84-5
Inhibitors
VCID: VC0007106
Molecular Formula: C₂₃H₂₈Cl₂F₂N₂O₃
Molecular Weight: 489.38
CAS No. | 607736-84-5 |
---|---|
Product Name | SUN 1334H |
Molecular Formula | C₂₃H₂₈Cl₂F₂N₂O₃ |
Molecular Weight | 489.38 |
IUPAC Name | 2-[(E)-4-[4-[bis(4-fluorophenyl)methyl]piperazin-1-yl]but-2-enoxy]acetic acid;dihydrochloride |
Standard InChI | InChI=1S/C23H26F2N2O3.2ClH/c24-20-7-3-18(4-8-20)23(19-5-9-21(25)10-6-19)27-14-12-26(13-15-27)11-1-2-16-30-17-22(28)29;;/h1-10,23H,11-17H2,(H,28,29);2*1H/b2-1+;; |
Standard InChIKey | KAQMKGKFTBFMGE-SEPHDYHBSA-N |
SMILES | C1CN(CCN1CC=CCOCC(=O)O)C(C2=CC=C(C=C2)F)C3=CC=C(C=C3)F.Cl.Cl |
Description | SUN 1334H is a potent, orally active, highly selective H1 receptor antagonist, with Ki of 9.7 nM. |
Reference | [1]. Mandhane SN, et al. Preclinical efficacy and safety pharmacology of SUN-1334H, a potent orally active antihistamine agent. Drugs R D. 2008;9(2):93-112.[2]. Mandhane SN, et al. Characterization of anti-inflammatory properties and evidence for no sedation liability for the novel antihistamine SUN-1334H. Int Arch Allergy Immunol. 2010;151(1):56-69. |
Last Modified | Aug 20 2021 |
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